Cas no 2229116-96-3 (3-methyl-2-{pyrazolo1,5-apyridin-3-yl}butanoic acid)

• Product Name: 3-methyl-2-{pyrazolo1,5-apyridin-3-yl}butanoic acid
• CAS No: 2229116-96-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6141838
• PubChem ID: 165977908
• Update Time: 2025-08-04

3-methyl-2-{pyrazolo1,5-apyridin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-{pyrazolo1,5-apyridin-3-yl}butanoic acid
• EN300-1749988
• 2229116-96-3
• 3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid

• Inchi： 1S/C12H14N2O2/c1-8(2)11(12(15)16)9-7-13-14-6-4-3-5-10(9)14/h3-8,11H,1-2H3,(H,15,16)
• InChI Key： PZBXMVUPODXRQL-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NN2C=CC=CC2=1)C(C)C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-methyl-2-{pyrazolo1,5-apyridin-3-yl}butanoic acid

Comprehensive Overview of 3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid (CAS No. 2229116-96-3)

3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid (CAS No. 2229116-96-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the pyrazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. Its molecular formula and precise structure make it a promising candidate for further exploration in medicinal chemistry.

One of the key reasons for the growing interest in 3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid is its potential role in targeting specific biological pathways. Researchers are particularly intrigued by its pyrazolo[1,5-a]pyridine core, which is often associated with bioactivity in areas such as enzyme inhibition and receptor modulation. This has led to its inclusion in high-throughput screening programs aimed at identifying novel therapeutics for diseases like inflammation, metabolic disorders, and certain types of cancers.

In recent years, the demand for heterocyclic compounds with drug-like properties has surged, driven by advancements in computational chemistry and AI-driven drug design. 3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid fits this trend, as its scaffold is amenable to structural modifications that can enhance its pharmacokinetic profile. Questions like "What are the applications of pyrazolo[1,5-a]pyridine derivatives in drug discovery?" or "How to synthesize 3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid?" are frequently searched in scientific databases, reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of 3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid involves multi-step organic transformations, often starting from readily available pyridine or pyrazole precursors. The CAS No. 2229116-96-3 serves as a critical identifier for researchers sourcing this compound for experimental studies. Its solubility, stability, and reactivity are key parameters that influence its utility in various applications, including as a building block for more complex molecules.

The agrochemical industry has also shown interest in pyrazolo[1,5-a]pyridine derivatives due to their potential as pesticide intermediates or plant growth regulators. While 3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid is not yet widely commercialized in this sector, its structural motifs align with compounds known to exhibit herbicidal or fungicidal activity. This opens avenues for further investigation into its environmental impact and efficacy in crop protection.

Another hot topic surrounding heterocyclic compounds like 3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid is their role in green chemistry. Researchers are exploring sustainable synthesis methods, such as catalytic processes or solvent-free reactions, to produce such molecules with minimal environmental footprint. Searches for "eco-friendly synthesis of pyrazolo[1,5-a]pyridine derivatives" highlight this trend, emphasizing the need for innovation in chemical manufacturing.

In conclusion, 3-methyl-2-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid (CAS No. 2229116-96-3) represents a fascinating example of how heterocyclic chemistry continues to drive progress in multiple scientific domains. Its potential applications in pharmaceuticals, agrochemicals, and materials science, combined with the ongoing demand for structurally diverse bioactive compounds, ensure that it remains a subject of active research. As the scientific community seeks answers to questions about its mechanisms and optimizations, this compound is poised to play a pivotal role in future discoveries.